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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of

fungi to Amphotericin B, a critical polyene antifungal agent. The following information is

intended to guide researchers, scientists, and drug development professionals in the

standardized execution of these assays.

Introduction
Amphotericin B remains a cornerstone in the treatment of invasive fungal infections. However,

the emergence of resistant strains necessitates reliable and reproducible in vitro susceptibility

testing methods to guide clinical therapy and support the development of new antifungal

agents. This document outlines the most common methodologies for determining the Minimum

Inhibitory Concentration (MIC) of Amphotericin B against pathogenic fungi, primarily focusing

on yeasts (e.g., Candida species) and molds (e.g., Aspergillus species). The methods

described are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI)

and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).
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Key Methodologies
The principal methods for in vitro susceptibility testing of Amphotericin B include:

Broth Microdilution: This is considered the reference method by both CLSI and EUCAST for

its quantitative results (MIC values).

Disk Diffusion: A qualitative or semi-quantitative method that is simpler to perform and

suitable for routine screening.

Gradient Diffusion (Etest): This method provides a quantitative MIC value and is technically

less demanding than broth microdilution.

Quantitative Data Summary
The following tables summarize typical Amphotericin B MIC ranges for common fungal

pathogens. These values are compiled from various studies and should be used for reference

purposes. Local epidemiology and specific strain characteristics can influence MIC

distributions.

Table 1: Amphotericin B MIC Ranges for Candida Species

Candida Species MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) MIC Range (µg/mL)

C. albicans 0.25 - 0.5 0.5 - 1 0.0625 - 4

C. glabrata 0.5 - 1 1 - 2 0.25 - 2

C. parapsilosis 0.5 1 0.125 - 1

C. tropicalis 0.25 0.5 0.0625 - 1

C. krusei 0.5 1 0.125 - 1

Data compiled from multiple sources.[1][2][3][4][5]

Table 2: Amphotericin B MIC Ranges for Aspergillus Species
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Aspergillus
Species

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) MIC Range (µg/mL)

A. fumigatus 0.125 - 0.5 1 - 2 0.12 - 2

A. flavus 1 2 0.12 - 16

A. niger 0.125 - 1 1 - 2 0.12 - 2

A. terreus 1 2 0.12 - 2

Data compiled from multiple sources.[6][7][8][9]

Table 3: Quality Control (QC) Ranges for Amphotericin B Susceptibility Testing

QC Strain Method
Acceptable Range (µg/mL
or mm)

Candida parapsilosis ATCC

22019
CLSI Broth Microdilution 0.06 - 0.5 µg/mL

Candida krusei ATCC 6258 CLSI Broth Microdilution 0.125 - 1 µg/mL

Paecilomyces variotii ATCC

MYA-3630
CLSI Broth Microdilution 1 - 4 µg/mL

Aspergillus fumigatus ATCC

MYA-3626
Disk Diffusion (10 µg disk) 18 - 25 mm

Candida krusei ATCC 6258 Disk Diffusion (10 µg disk) 18 - 27 mm

ATCC: American Type Culture Collection. QC ranges are based on CLSI documents.[1][10][11]

[12][13][14]

Experimental Protocols
Protocol 1: CLSI Broth Microdilution Method for Yeasts
(M27-A3)
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This protocol is a standardized method for determining the MIC of Amphotericin B against

yeasts.

1. Materials:

Amphotericin B powder (Sigma-Aldrich or equivalent)
Dimethyl sulfoxide (DMSO)
RPMI 1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS to
pH 7.0[9]
Sterile 96-well U-bottom microtiter plates
Sterile saline (0.85%)
Spectrophotometer
Incubator (35°C)
Yeast isolates and QC strains (C. parapsilosis ATCC 22019, C. krusei ATCC 6258)[1][2][11]

2. Preparation of Antifungal Stock Solution:

Prepare a stock solution of Amphotericin B in DMSO at a concentration of 1600 µg/mL.[9]
Serially dilute the stock solution in RPMI 1640 medium to create a range of concentrations
(e.g., 0.03 to 16 µg/mL) in the microtiter plates.[1][10]

3. Inoculum Preparation:

Subculture yeast isolates on Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24
hours to ensure purity and viability.
Suspend several colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland
standard (approximately 1-5 x 10⁶ CFU/mL).
Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of
0.5-2.5 x 10³ CFU/mL in the test wells.[1][2][15]

4. Inoculation and Incubation:

Inoculate each well of the microtiter plate containing the antifungal dilutions with the
prepared yeast suspension.
Include a growth control well (no drug) and a sterility control well (no inoculum).
Incubate the plates at 35°C for 48 hours.[10]

5. Reading the MIC:
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The MIC is the lowest concentration of Amphotericin B that causes complete inhibition of
visible growth.[10][16] This is determined by visual inspection.
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// Node Definitions prep_isolate [label="Prepare Yeast Isolate\n(24h

culture on SDA)", fillcolor="#F1F3F4", fontcolor="#202124"];

prep_inoculum [label="Prepare Inoculum\n(0.5 McFarland)",

fillcolor="#F1F3F4", fontcolor="#202124"]; dilute_inoculum

[label="Dilute Inoculum\nin RPMI 1640", fillcolor="#F1F3F4",

fontcolor="#202124"]; final_inoculum [label="Final Inoculum\n(0.5-2.5

x 10³ CFU/mL)", shape=ellipse, fillcolor="#FFFFFF",

fontcolor="#202124"];

prep_amphob [label="Prepare Amphotericin B\nStock Solution (DMSO)",

fillcolor="#F1F3F4", fontcolor="#202124"]; serial_dilution

[label="Serial Dilution\nin Microtiter Plate", fillcolor="#F1F3F4",

fontcolor="#202124"];

inoculate_plate [label="Inoculate Plate", shape=diamond, style=filled,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate

[label="Incubate\n(35°C, 48h)", fillcolor="#FBBC05",

fontcolor="#202124"]; read_mic [label="Read MIC\n(Complete

Inhibition)", shape=parallelogram, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges prep_isolate -> prep_inoculum; prep_inoculum ->

dilute_inoculum; dilute_inoculum -> final_inoculum; final_inoculum ->

inoculate_plate; prep_amphob -> serial_dilution; serial_dilution ->

inoculate_plate; inoculate_plate -> incubate; incubate -> read_mic; }

CLSI Broth Microdilution Workflow for Yeasts.

Protocol 2: CLSI Broth Microdilution Method for Molds
(M38-A)
This protocol is adapted for filamentous fungi.
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1. Materials:

Same as for yeasts, with the addition of 0.05% Tween 80 for conidia harvesting.
Mold isolates and QC strain (Paecilomyces variotii ATCC MYA-3630).[13][17]

2. Inoculum Preparation:

Grow the mold on potato dextrose agar (PDA) at 35°C for 7 days.
Harvest conidia by flooding the agar surface with sterile saline containing 0.05% Tween 80.
Adjust the conidial suspension to a final concentration of 0.4-5 x 10⁴ CFU/mL in RPMI 1640
medium.[8]

3. Procedure:

The remainder of the procedure is similar to the yeast protocol.
Incubation is typically for 48-72 hours at 35°C.[8][9]
The MIC endpoint is read as the lowest concentration with 100% growth inhibition.[16]
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// Node Definitions prep_isolate [label="Prepare Mold Isolate\n(7-day

culture on PDA)", fillcolor="#F1F3F4", fontcolor="#202124"];

harvest_conidia [label="Harvest Conidia\n(Saline + Tween 80)",

fillcolor="#F1F3F4", fontcolor="#202124"]; adjust_inoculum

[label="Adjust Inoculum\n(Hemocytometer)", fillcolor="#F1F3F4",

fontcolor="#202124"]; final_inoculum [label="Final Inoculum\n(0.4-5 x

10⁴ CFU/mL)", shape=ellipse, fillcolor="#FFFFFF",

fontcolor="#202124"];

prep_amphob [label="Prepare Amphotericin B\nStock Solution (DMSO)",

fillcolor="#F1F3F4", fontcolor="#202124"]; serial_dilution

[label="Serial Dilution\nin Microtiter Plate", fillcolor="#F1F3F4",

fontcolor="#202124"];

inoculate_plate [label="Inoculate Plate", shape=diamond, style=filled,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate

[label="Incubate\n(35°C, 48-72h)", fillcolor="#FBBC05",
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fontcolor="#202124"]; read_mic [label="Read MIC\n(Complete

Inhibition)", shape=parallelogram, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges prep_isolate -> harvest_conidia; harvest_conidia ->

adjust_inoculum; adjust_inoculum -> final_inoculum; final_inoculum ->

inoculate_plate; prep_amphob -> serial_dilution; serial_dilution ->

inoculate_plate; inoculate_plate -> incubate; incubate -> read_mic; }

CLSI Broth Microdilution Workflow for Molds.

Protocol 3: Disk Diffusion Method (CLSI M44-A3 / M51-A)
A simpler, agar-based method for routine testing.

1. Materials:

Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue (for
yeasts).[18]
Non-supplemented Mueller-Hinton agar (for molds).[19]
Amphotericin B disks (e.g., 10 µg).
Petri dishes (90 or 150 mm).
Sterile swabs.
Incubator (35°C).

2. Inoculum Preparation:

Prepare a yeast or mold suspension equivalent to a 0.5 McFarland standard in sterile saline.
[18]

3. Inoculation and Disk Application:

Dip a sterile swab into the inoculum suspension and streak the entire surface of the agar
plate evenly.
Allow the plate to dry for 3-5 minutes.
Aseptically apply the Amphotericin B disk to the center of the inoculated plate.[20]

4. Incubation and Measurement:
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Invert the plates and incubate at 35°C for 18-24 hours (yeasts) or 24-72 hours (molds).[18]
[21]
Measure the diameter of the zone of complete inhibition to the nearest millimeter.[20]
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// Node Definitions prep_inoculum [label="Prepare Inoculum\n(0.5

McFarland)", fillcolor="#F1F3F4", fontcolor="#202124"]; inoculate_agar

[label="Inoculate Agar Plate\n(Swab)", fillcolor="#F1F3F4",

fontcolor="#202124"]; apply_disk [label="Apply Amphotericin B Disk",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate

[label="Incubate\n(35°C, 24-72h)", fillcolor="#FBBC05",

fontcolor="#202124"]; measure_zone [label="Measure Zone of Inhibition

(mm)", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges prep_inoculum -> inoculate_agar; inoculate_agar ->

apply_disk; apply_disk -> incubate; incubate -> measure_zone; }

Disk Diffusion Workflow.

Protocol 4: Gradient Diffusion Method (Etest)
This method uses a plastic strip with a predefined gradient of Amphotericin B.

1. Materials:

RPMI agar plates.[10]
Amphotericin B Etest strips.
Sterile swabs.
Incubator (35°C).

2. Procedure:

Prepare the inoculum and inoculate the RPMI agar plate as described for the disk diffusion
method.
Allow the plate to dry.
Aseptically apply the Etest strip to the agar surface.
Incubate at 35°C for 24-48 hours.
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3. Reading the MIC:

An elliptical zone of inhibition will form around the strip.
The MIC is read at the point where the edge of the inhibition ellipse intersects the MIC scale
on the strip. For Amphotericin B, the endpoint is 100% growth inhibition.[22][23]
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// Node Definitions prep_inoculum [label="Prepare Inoculum\n(0.5

McFarland)", fillcolor="#F1F3F4", fontcolor="#202124"]; inoculate_agar

[label="Inoculate RPMI Agar Plate\n(Swab)", fillcolor="#F1F3F4",

fontcolor="#202124"]; apply_strip [label="Apply Amphotericin B Etest

Strip", fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate

[label="Incubate\n(35°C, 24-48h)", fillcolor="#FBBC05",

fontcolor="#202124"]; read_mic [label="Read MIC at Ellipse

Intersection (µg/mL)", shape=parallelogram, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges prep_inoculum -> inoculate_agar; inoculate_agar ->

apply_strip; apply_strip -> incubate; incubate -> read_mic; }

Gradient Diffusion (Etest) Workflow.

Interpretation of Results
The interpretation of MIC values for Amphotericin B can be complex as clinical breakpoints are

not as well-defined as for other antifungal agents. The European Committee on Antimicrobial

Susceptibility Testing (EUCAST) has proposed species-specific breakpoints for Candida

species, with an MIC of ≤1 µg/mL considered susceptible and >1 µg/mL as resistant.[24][25]

For Aspergillus species, epidemiological cutoff values (ECVs) are often used to distinguish

wild-type from non-wild-type isolates.

Conclusion
Standardized in vitro susceptibility testing of Amphotericin B is crucial for patient management

and drug development. The broth microdilution method remains the reference standard,

providing quantitative and reproducible MIC values. Agar-based methods like disk diffusion and

Etest offer practical alternatives for routine clinical laboratories. Adherence to established
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protocols and the use of appropriate quality control measures are essential for generating

reliable and comparable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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